2-chloro-N-{3-cyano-7,7-dimethyl-5-[(1E)-2-(pyridin-2-yl)ethenyl]-6,7-dihydro-1-benzothiophen-2-yl}acetamide hydrochloride

• CAS No.: 1173419-95-8
• Molecular Formula: C20H19Cl2N3OS
• Molecular Weight: 420.4

Description

The compound 2-chloro-N-{3-cyano-7,7-dimethyl-5-[(1E)-2-(pyridin-2-yl)ethenyl]-6,7-dihydro-1-benzothiophen-2-yl}acetamide hydrochloride features a benzothiophen core substituted with a cyano group, a pyridinyl ethenyl moiety, and a chloroacetamide functional group. For instance, acetylation reactions using acetyl chloride in pyridine (as seen in ) are common for acetamide derivatives, implying a similar synthetic route may apply here. The pyridinyl group likely facilitates hydrogen bonding or π-π stacking in biological systems, while the cyano group increases polarity compared to methyl-substituted analogs .

Biological Activity

The compound 2-chloro-N-{3-cyano-7,7-dimethyl-5-[(1E)-2-(pyridin-2-yl)ethenyl]-6,7-dihydro-1-benzothiophen-2-yl}acetamide hydrochloride is a novel chemical entity with potential therapeutic applications. Its unique structural features suggest a range of biological activities, particularly in oncology and neuropharmacology. This article reviews the biological activity of this compound based on available literature, including its mechanism of action, efficacy in various models, and potential clinical applications.

Chemical Structure and Properties

The molecular formula for the compound is $C_{20}H_{19}ClN_{2}OS$. Its structure is characterized by the presence of a benzothiophene core, a cyano group, and a chloro substituent, which are critical for its biological activity.

Research indicates that compounds similar to 2-chloro-N-{3-cyano...} often exert their effects through multiple mechanisms:

• Inhibition of Enzymatic Activity : Many benzothiophene derivatives inhibit specific enzymes involved in cancer cell proliferation and survival.
• Modulation of Signaling Pathways : These compounds may interfere with key signaling pathways such as the MAPK/ERK and PI3K/AKT pathways, which are crucial for cell growth and survival.

Anticancer Activity

Several studies have reported on the anticancer properties of related compounds. For instance:

• Cell Proliferation Inhibition : In vitro studies demonstrated that derivatives of benzothiophenes can inhibit the proliferation of various cancer cell lines, including breast and colon cancer cells. The IC50 values for these compounds typically range from 10 to 50 µM depending on the specific cell line tested .

Cell Line	IC50 (µM)
MCF-7 (Breast)	25
HT-29 (Colon)	30
A549 (Lung)	20

Neuroprotective Effects

There is emerging evidence suggesting that similar compounds may have neuroprotective effects:

• Alzheimer's Disease Models : In animal models of Alzheimer's disease, compounds with similar structures have shown promise in reducing amyloid-beta plaque formation and improving cognitive function .

Antimicrobial Activity

The compound's structural components suggest potential antimicrobial properties:

• In Vitro Testing : Preliminary tests indicate that related benzothiophene derivatives exhibit antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli, with MIC values ranging from 5 to 15 µg/mL .

Case Studies

A notable study involved the screening of a library of benzothiophene derivatives against multicellular spheroids to assess their anticancer efficacy. The results indicated that certain derivatives significantly reduced spheroid growth compared to controls, highlighting their potential as therapeutic agents in solid tumors .

Scientific Research Applications

Antiviral Activity

Recent studies have indicated that derivatives of this compound exhibit significant antiviral properties, particularly against HIV. The compound's structure allows it to act as a non-nucleoside reverse transcriptase inhibitor (NNRTI), which is crucial in HIV treatment protocols. Research has shown that modifications to the cyano group enhance potency against various strains of the virus, including those resistant to existing treatments .

Inhibition of Deubiquitinating Enzymes

Another promising application is its potential as an inhibitor of deubiquitinating enzymes (DUBs). DUBs play a critical role in regulating protein degradation and cellular processes. The compound's unique structural features enable it to effectively interact with DUBs, suggesting that it could be developed into a therapeutic agent for diseases characterized by dysregulated protein homeostasis, such as cancer .

Structure-Activity Relationship (SAR) Studies

The structure of 2-chloro-N-{3-cyano-7,7-dimethyl-5-[(1E)-2-(pyridin-2-yl)ethenyl]-6,7-dihydro-1-benzothiophen-2-yl}acetamide hydrochloride has been the subject of extensive SAR studies. These investigations help elucidate how variations in the molecular structure influence biological activity. For instance, the presence of the cyano group and the benzothiophene core has been linked to enhanced binding affinity and selectivity towards target proteins involved in viral replication and tumorigenesis .

HIV Inhibition Case Study

In a recent study involving various NNRTIs, compounds structurally related to 2-chloro-N-{3-cyano...} were tested against wild-type and mutant strains of HIV. Results indicated that certain modifications led to improved efficacy, with half-maximal effective concentration (EC50) values significantly lower than those of standard treatments like Etravirine (ETV) .

Compound	EC50 (nM)	Activity
ETV	5.0	Standard
Compound A	2.8	Enhanced
Compound B	3.5	Moderate

Cancer Therapeutics

In another case study focusing on cancer cell lines, this compound demonstrated cytotoxic effects at micromolar concentrations. It was found to induce apoptosis in cancer cells through pathways involving caspase activation and modulation of cellular stress responses .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The compound’s structural uniqueness lies in its 6,7-dihydro-1-benzothiophen core and substituents. Key comparisons include:

Compound	Core Structure	Functional Groups	Molecular Weight (g/mol)	Key Properties
Target Compound	Benzothiophen	Cl, CN, Pyridinyl ethenyl, Acetamide	~450 (estimated)	Hydrochloride salt (water-soluble)
Compound 24	Pyrido-thieno-pyrimidin	Acetamide, Methyl, Phenylamino	369.44	m.p. 143–145°C, ethanol/dioxane soluble
Alachlor	Dichlorophenyl	Cl, Methoxymethyl, Acetamide	269.76	Lipophilic, herbicide

• Target vs. Compound 24: The benzothiophen core in the target compound may exhibit stronger aromatic interactions than the pyrido-thieno-pyrimidin system in Compound 23. The pyridinyl ethenyl group could enhance target specificity in biological systems compared to the phenylamino group in Compound 24 .
• Target vs. Alachlor: Alachlor’s dichlorophenyl and methoxymethyl groups prioritize lipophilicity for herbicidal activity, whereas the target compound’s pyridinyl ethenyl and cyano groups suggest a focus on polar interactions, possibly for pharmaceutical use .

Physicochemical Properties

• Melting Point : Compound 24 has a m.p. of 143–145°C . The target compound’s hydrochloride salt and polar substituents may elevate its melting point further.
• Solubility: The hydrochloride form likely improves water solubility, contrasting with Compound 24’s ethanol/dioxane solubility and Alachlor’s lipophilic nature.

Q & A

Q. What role do microfluidic systems play in optimizing reaction scalability for this compound?

• Methodological Answer : Leverage continuous-flow microreactors to control mixing, heat transfer, and residence time precisely. Integrate inline PAT tools (e.g., NIR, Raman probes) for real-time monitoring. Use scale-up correlations (e.g., dimensionless numbers) to translate lab-scale conditions to pilot plants .